![molecular formula C16H10ClNO3 B1239643 (4E)-2-[(E)-2-(4-chlorophenyl)vinyl]-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one](/img/structure/B1239643.png)
(4E)-2-[(E)-2-(4-chlorophenyl)vinyl]-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one
Overview
Description
2-[2-(4-chlorophenyl)ethenyl]-4-(2-furanylmethylidene)-5-oxazolone is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Synthesis and Polymer Research
(4E)-2-[(E)-2-(4-chlorophenyl)vinyl]-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one is involved in the synthesis of poly(vinyl alcohol) copolymers through processes like ring-opening metathesis polymerization (ROMP) and acyclic diene metathesis (ADMET). These processes are crucial for creating well-defined polymers with specific properties, applicable in various industries ranging from materials science to biomedical engineering (Tuba et al., 2014).
Photophysical and Photochemical Properties
The compound's derivatives, particularly those related to 4-(2-furylmethylene)-2-phenyl-5-oxazolone, exhibit significant photophysical and photochemical properties. This makes them suitable for applications in fluorescence emission studies, especially in the detection of ions like Fe3+. Such properties can be harnessed in creating sensitive and specific sensors for various applications, including environmental monitoring and medical diagnostics (Ozturk et al., 2007).
Ligand Properties for Metal Ion Detection
The unique structural attributes of compounds similar to this compound allow them to act as ligands in the detection of metal ions. This application is crucial in the field of analytical chemistry, where sensitive and selective detection of metal ions is important for environmental, industrial, and health-related analyses (Cristea et al., 2021).
Synthesis of Novel Heterocyclic Compounds
The compound also plays a role in the synthesis of novel heterocyclic compounds, which are significant in pharmaceutical research and development. The derivatives of this compound have potential applications in creating new drugs with specific biological activities (Hamad & Hashem, 2002).
Applications in Organic Electronics
Derivatives of this compound have been explored in the synthesis of organic electronic materials. The unique electronic properties of these derivatives make them suitable for applications in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices (Berlin et al., 1987).
properties
Molecular Formula |
C16H10ClNO3 |
|---|---|
Molecular Weight |
299.71 g/mol |
IUPAC Name |
(4E)-2-[(E)-2-(4-chlorophenyl)ethenyl]-4-(furan-2-ylmethylidene)-1,3-oxazol-5-one |
InChI |
InChI=1S/C16H10ClNO3/c17-12-6-3-11(4-7-12)5-8-15-18-14(16(19)21-15)10-13-2-1-9-20-13/h1-10H/b8-5+,14-10+ |
InChI Key |
PVZQZNZPIBPPTG-HNTZWPLZSA-N |
Isomeric SMILES |
C1=COC(=C1)/C=C/2\C(=O)OC(=N2)/C=C/C3=CC=C(C=C3)Cl |
SMILES |
C1=COC(=C1)C=C2C(=O)OC(=N2)C=CC3=CC=C(C=C3)Cl |
Canonical SMILES |
C1=COC(=C1)C=C2C(=O)OC(=N2)C=CC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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